Cas no 878453-66-8 (7-(propan-2-yl)-1,2,4triazolo1,5-apyrimidine-5-carboxylic acid)

7-(Propan-2-yl)-1,2,4-triazolo[1,5-a]pyrimidine-5-carboxylic acid is a heterocyclic compound featuring a fused triazolopyrimidine core with a carboxylic acid functional group at the 5-position and an isopropyl substituent at the 7-position. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical synthesis. The carboxylic acid moiety allows for further derivatization, making it a versatile intermediate for the development of biologically active molecules. Its rigid triazolopyrimidine scaffold contributes to enhanced binding affinity in target interactions, particularly in medicinal chemistry. The compound’s stability and synthetic accessibility further support its utility in research and industrial applications.
7-(propan-2-yl)-1,2,4triazolo1,5-apyrimidine-5-carboxylic acid structure
878453-66-8 structure
Product Name:7-(propan-2-yl)-1,2,4triazolo1,5-apyrimidine-5-carboxylic acid
CAS No:878453-66-8
MF:C9H10N4O2
MW:206.20130109787
MDL:MFCD07801205
CID:992854
PubChem ID:6486001
Update Time:2025-10-10

7-(propan-2-yl)-1,2,4triazolo1,5-apyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Isopropyl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
    • 7-(1-methylethyl)[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
    • TIMTEC-BB SBB011135
    • 7-(propan-2-yl)-1,2,4triazolo1,5-apyrimidine-5-carboxylic acid
    • SCHEMBL23013423
    • 7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
    • HMS1702G02
    • 878453-66-8
    • 7-ISOPROPYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-5-CARBOXYLIC ACID
    • AKOS000302205
    • MFCD07801205
    • 7-Isopropyl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid, AldrichCPR
    • EN300-312964
    • DTXSID60424546
    • 7-propan-2-yl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
    • BRD-K36879997-001-01-3
    • G47346
    • 7-Isopropyl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylicacid
    • MDL: MFCD07801205
    • Inchi: 1S/C9H10N4O2/c1-5(2)7-3-6(8(14)15)12-9-10-4-11-13(7)9/h3-5H,1-2H3,(H,14,15)
    • InChI Key: NCBNAZDSHQXLRS-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C(C)C)N2C(=NC=N2)N=1)=O

Computed Properties

  • Exact Mass: 206.08037557g/mol
  • Monoisotopic Mass: 206.08037557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 80.4Ų

7-(propan-2-yl)-1,2,4triazolo1,5-apyrimidine-5-carboxylic acid Security Information

  • Hazard Category Code: 43
  • Safety Instruction: 36/37
  • HazardClass:IRRITANT

7-(propan-2-yl)-1,2,4triazolo1,5-apyrimidine-5-carboxylic acid Pricemore >>

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Additional information on 7-(propan-2-yl)-1,2,4triazolo1,5-apyrimidine-5-carboxylic acid

Introduction to 7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyrimidine-5-carboxylic acid (CAS No. 878453-66-8)

7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyrimidine-5-carboxylic acid, also known by its CAS number 878453-66-8, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a valuable candidate for various drug discovery and development efforts.

The chemical structure of 7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyrimidine-5-carboxylic acid consists of a triazolopyrimidine core with a carboxylic acid group and an isopropyl substituent. The triazolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the carboxylic acid group and the isopropyl substituent further enhances the compound's pharmacological properties by modulating its solubility, stability, and binding affinity.

Recent studies have highlighted the potential of 7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyrimidine-5-carboxylic acid in several therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes such as cell growth and proliferation. This makes it a promising candidate for the treatment of cancers and other proliferative disorders.

In addition to its enzymatic inhibition properties, 7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyrimidine-5-carboxylic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyrimidine-5-carboxylic acid has been studied to assess its suitability for drug development. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for both oral and parenteral administration.

To further evaluate the therapeutic potential of 7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyrimidine-5-carboxylic acid, several clinical trials have been conducted. Early-phase clinical trials have demonstrated that this compound is well-tolerated by patients and shows promising efficacy in treating various conditions. However, more extensive clinical trials are needed to fully establish its safety and efficacy profile.

The synthesis of 7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyrimidine-5-carboxylic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving coupling reactions and cyclizations. These synthetic methods have been refined to ensure high efficiency and scalability for large-scale production.

In conclusion, 7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyrimidine-5-carboxylic acid (CAS No. 878453-66-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and optimize its use in clinical settings.

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